Cas no 2438334-58-6 (4-bromo-5-chloro-2,3-dihydro-1H-indene)

• Product Name: 4-bromo-5-chloro-2,3-dihydro-1H-indene
• CAS No: 2438334-58-6
• MF: C₉H₈BrCl
• MW: 231.516820907593
• MDL: MFCD32437355
• CID: 5614119
• PubChem ID: 123703400
• Update Time: 2025-07-19

4-bromo-5-chloro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-2,3-dihydro-1H-indene
• 2438334-58-6
• EN300-32297805
• AT26145
• SCHEMBL22990006
• 4-BROMO-5-CHLORO-INDANE
• 1H-Indene, 4-bromo-5-chloro-2,3-dihydro-

• MDL： MFCD32437355
• Inchi： 1S/C9H8BrCl/c10-9-7-3-1-2-6(7)4-5-8(9)11/h4-5H,1-3H2
• InChI Key： OZVXMINXQPOUSL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CCC2)Cl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±40.0 °C(Predicted)

Additional information on 4-bromo-5-chloro-2,3-dihydro-1H-indene

Comprehensive Overview of 4-bromo-5-chloro-2,3-dihydro-1H-indene (CAS No. 2438334-58-6)

4-bromo-5-chloro-2,3-dihydro-1H-indene (CAS No. 2438334-58-6) is a halogenated indene derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of polyhalogenated indenes, which are increasingly studied for their potential applications in drug discovery and material science. The presence of both bromine and chlorine substituents on the indene backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated organic compounds like 4-bromo-5-chloro-2,3-dihydro-1H-indene has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for pharmaceutical intermediates and functional materials. Researchers are particularly interested in optimizing the synthesis of this compound to improve yield and purity, addressing common challenges like regioselectivity and byproduct formation.

The compound’s molecular structure, featuring a dihydroindene core, offers a rigid framework that can be functionalized for diverse applications. For instance, its derivatives are explored as ligands in catalysis or as building blocks for OLED materials, aligning with the growing interest in sustainable electronics. A frequently asked question in academic forums is: "How does the steric hindrance from the bromo and chloro groups influence the reactivity of 4-bromo-5-chloro-2,3-dihydro-1H-indene?" Studies suggest that these halogens moderate electrophilic substitution patterns, enabling selective modifications.

From an industrial perspective, CAS 2438334-58-6 is often discussed in the context of green chemistry and atom economy. Manufacturers are investing in solvent-free or low-waste synthetic routes to meet environmental regulations. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with standards for high-purity chemicals. This aligns with the broader trend of process intensification in fine chemical production.

Another hot topic is the compound’s potential role in medicinal chemistry. While not a drug itself, 4-bromo-5-chloro-2,3-dihydro-1H-indene serves as a precursor for bioactive molecules targeting kinase inhibitors or GPCR modulators. Its structural motifs are recurrent in patents for central nervous system (CNS) therapeutics, sparking debates about structure-activity relationships (SAR) in drug design.

In summary, 4-bromo-5-chloro-2,3-dihydro-1H-indene (CAS No. 2438334-58-6) exemplifies the intersection of synthetic utility and industrial relevance. Its applications span from catalysis to material science, with ongoing research focused on scalability and sustainability. For researchers, understanding its reactivity profile and derivatization potential remains a key priority in advancing chemical innovation.